3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: (2-bromo-4-phenylphenyl) 2-oxochromene-3-carboxylate
• InChI: InChI=1S/C22H13BrO4/c23-18-13-15(14-6-2-1-3-7-14)10-11-20(18)27-22(25)17-12-16-8-4-5-9-19(16)26-21(17)24/h1-13H
• InChI Key: XGXUNQZDDIUDLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C=C2)OC(=O)C3=CC4=CC=CC=C4OC3=O)Br
• Molecular Formula: C22H13BrO4
• Molecular Weight: 421.2 g/mol

Description

3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate is a chemical compound that has been synthesized for its potential use in scientific research. This compound has generated interest due to its unique structural features and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation. Additionally, this compound has also been shown to modulate the activity of certain immune cells, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that 3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate can have various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (cell death) in cancer cells, inhibit the production of certain pro-inflammatory cytokines, and modulate the activity of immune cells such as T cells and macrophages.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate in lab experiments is its potential as a therapeutic agent for cancer and inflammatory diseases. Additionally, this compound is relatively easy to synthesize and purify, which makes it a convenient choice for research purposes. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate. One area of interest is the development of more potent analogs of this compound that can be used as therapeutic agents for cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on different cell types. Finally, more research is needed to determine the safety and toxicity of this compound, especially in vivo.

Scientific Research Applications

3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate has potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of certain types of cancer cells. Additionally, this compound has also been studied for its potential use as an anti-inflammatory agent and for its effects on the immune system.